Cas no 81226-97-3 (3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one)

3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one structure
81226-97-3 structure
Product Name:3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one
CAS No:81226-97-3
MF:C15H10Cl2O
MW:277.145302295685
CID:986528
PubChem ID:5712113
Update Time:2025-04-20

3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • (E)-3-(2,6-dichlorophenyl)-1-phenylprop-2-en-1-one
    • NSC-247058
    • 2-Propen-1-one, 3-(2,6-dichlorophenyl)-1-phenyl-
    • 81226-97-3
    • 3-(2,6-dichlorophenyl)-1-phenylprop-2-en-1-one
    • NSC247058
    • 59826-46-9
    • CHEMBL17186
    • SCHEMBL979466
    • 3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one
    • Inchi: 1S/C15H10Cl2O/c16-13-7-4-8-14(17)12(13)9-10-15(18)11-5-2-1-3-6-11/h1-10H/b10-9+
    • InChI Key: DBXDWKVTMRWZDM-MDZDMXLPSA-N
    • SMILES: ClC1C=CC=C(C=1/C=C/C(C1C=CC=CC=1)=O)Cl

Computed Properties

  • Exact Mass: 276.0108703g/mol
  • Monoisotopic Mass: 276.0108703g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

3-(2,6-Dichlorophenyl)-1-phenylprop-2-en-1-one Related Literature

Recommended suppliers
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.